8-(morpholin-4-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridine-3(2H)-thione

• IUPAC Name: 8-morpholin-4-ylsulfonyl-2H-[1,2,4]triazolo[4,3-a]pyridine-3-thione
• InChI: InChI=1S/C10H12N4O3S2/c15-19(16,13-4-6-17-7-5-13)8-2-1-3-14-9(8)11-12-10(14)18/h1-3H,4-7H2,(H,12,18)
• InChI Key: IRRUVYOXWCDPNP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=CN3C2=NNC3=S
• Molecular Formula: C10H12N4O3S2
• Molecular Weight: 300.4 g/mol

Description

The compound “8-(morpholin-4-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridine-3(2H)-thione” is a novel chemotype based on a [1,2,4]triazolo[4,3-a]pyridine scaffold. It has a CAS Number of 1291486-75-3 and a molecular weight of 284.3.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12N4O4S/c15-10-12-11-9-8(2-1-3-14(9)10)19(16,17)13-4-6-18-7-5-13/h1-3H,4-7H2,(H,12,15) and the InChI key is SJBYOHWAUKJZEU-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 284.3.

Scientific Research Applications

Antifungal Activity

The compound exhibits significant antifungal activity. A study by Wang et al. (2018) on a similar triazolopyridine compound demonstrated inhibitory effects against various fungi like Stemphylium lycopersici, Fusarium oxysporum. sp. cucumebrium, and Botrytis cinerea, indicating its potential as an antifungal agent (Wang et al., 2018).

Antibacterial Properties

Several derivatives of triazolopyridine, including compounds closely related to the one , have shown antibacterial properties. For instance, a study by Govori et al. (2009) synthesized compounds that demonstrated good yields and significant antibacterial activities (Govori et al., 2009).

Synthesis of New Heterocyclic Systems

The compound has been used in the synthesis of new heterocyclic systems. Paronikyan et al. (2020) described a synthesis method involving this class of compounds, indicating its utility in developing novel heterocyclic chemical structures (Paronikyan et al., 2020).

Antitumor Evaluation

Research has also explored its applications in antitumor evaluations. Muhammad et al. (2017) synthesized new morpholine-based heterocycles, demonstrating significant in vitro activity against cancer cell lines, suggesting potential in cancer research (Muhammad et al., 2017).

Potential Antihypertensive Agents

The triazolopyridine compounds have been explored for their potential as antihypertensive agents. Bayomi et al. (1999) reported the synthesis of triazolopyrimidines bearing morpholine and other moieties, indicating promising antihypertensive activity (Bayomi et al., 1999).

Synthesis of Other Derivatives

Additional research focuses on synthesizing various derivatives of triazolopyridine for different applications, such as antimicrobial activities and receptor antagonists. For example, studies by El‐Barbary et al. (2004) and Falsini et al. (2020) highlighted the synthesis of novel derivatives with potential anti-HIV, anti-HBV, and receptor antagonist properties (El‐Barbary et al., 2004) (Falsini et al., 2020).

Mechanism of Action

Target of Action

A related compound from the same class, [1,2,4]triazolo[4,3-a]pyridine sulfonamides, has been studied for its antimalarial activity and was found to target the enzyme falcipain-2 . Falcipain-2 is a cysteine protease that plays a crucial role in the life cycle of the malaria parasite, Plasmodium falciparum .

Mode of Action

It can be inferred from related studies that compounds of this class may inhibit their target enzymes, thereby disrupting essential biological processes . For instance, inhibition of falcipain-2 prevents the hydrolysis of haemoglobin, an essential process for the growth of the malaria parasite .

Biochemical Pathways

Based on the potential target, it can be inferred that the compound may affect the haemoglobin degradation pathway in plasmodium falciparum . By inhibiting falcipain-2, the compound could disrupt the parasite’s ability to obtain necessary nutrients from the host’s red blood cells .

Pharmacokinetics

The compound’s molecular weight (2843 g/mol) and its storage temperature (2~8°C) suggest that it may have suitable physicochemical properties for good bioavailability .

Result of Action

Based on the potential target and mode of action, it can be inferred that the compound may lead to the death of the malaria parasite by starving it of necessary nutrients .

Action Environment

The compound’s storage temperature (2~8°c) suggests that it may be stable under refrigerated conditions